Cas no 1704190-12-4 (3-(2-bromo-5-methoxyphenyl)prop-2-enal)

• Product Name: 3-(2-bromo-5-methoxyphenyl)prop-2-enal
• CAS No: 1704190-12-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 6466706
• PubChem ID: 108407118
• Update Time: 2025-10-24

3-(2-bromo-5-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methoxyphenyl)prop-2-enal
• 1704190-12-4
• EN300-1911979

• Inchi： 1S/C10H9BrO2/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h2-7H,1H3/b3-2+
• InChI Key： UCDVWJMRBYSABY-NSCUHMNNSA-N
• SMILES： BrC1=CC=C(C=C1/C=C/C=O)OC

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-bromo-5-methoxyphenyl)prop-2-enal

Introduction to 3-(2-bromo-5-methoxyphenyl)prop-2-enal (CAS No. 1704190-12-4)

3-(2-bromo-5-methoxyphenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1704190-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative, characterized by its brominated aromatic ring and methoxy substituent, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug discovery processes.

The molecular structure of 3-(2-bromo-5-methoxyphenyl)prop-2-enal consists of an α,β-unsaturated aldehyde moiety attached to a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a methoxy group. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of both bromine and methoxy groups allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

In recent years, the interest in 3-(2-bromo-5-methoxyphenyl)prop-2-enal has been fueled by its potential applications in the development of novel therapeutic agents. The compound's ability to serve as a precursor for heterocyclic scaffolds has been explored in several academic studies. For instance, researchers have utilized this intermediate to synthesize derivatives with anti-inflammatory and anticancer properties. The bromine atom at the 2-position facilitates palladium-catalyzed reactions, enabling the construction of complex fused ring systems that mimic natural products with known pharmacological activities.

One notable area of research involves the incorporation of 3-(2-bromo-5-methoxyphenyl)prop-2-enal into kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition often requires precise molecular interactions. The aldehyde group can be transformed into amides or hydrazones, which can then be linked to pharmacophores that bind to specific kinase domains. Preliminary studies have demonstrated that certain derivatives derived from this compound exhibit inhibitory effects on tyrosine kinases, suggesting their utility in developing targeted therapies.

The methoxy group on the phenyl ring also contributes to the compound's chemical diversity. It can participate in hydrogen bonding interactions or serve as a site for further electrophilic aromatic substitution reactions. This flexibility has been exploited in designing molecules with enhanced solubility or improved metabolic stability, which are crucial factors in drug development. Additionally, the unsaturated aldehyde functionality allows for condensation reactions with amines or hydrazines, leading to Schiff bases or imines that have been investigated for their biological activities.

From a synthetic chemistry perspective, 3-(2-bromo-5-methoxyphenyl)prop-2-enal offers an efficient pathway to access structurally diverse compounds. Its synthesis typically involves bromination and methylation of an appropriate precursor, followed by dehydration to form the α,β-unsaturated aldehyde. This methodological approach has been refined over time to achieve high yields and purity, making it suitable for industrial-scale production when needed.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in leveraging its structural features for drug candidates targeting neurological disorders. The combination of electronic and steric effects imposed by the bromo and methoxy groups can fine-tune binding affinities to receptors or enzymes involved in neurodegenerative diseases. Ongoing investigations are exploring its potential as a scaffold for modulating neurotransmitter systems.

Another emerging application lies in material science, where 3-(2-bromo-5-methoxyphenyl)prop-2-enal has been used as a monomer or crosslinking agent in polymer synthesis. Its ability to undergo polymerization reactions while maintaining functional handles allows for the creation of polymers with tailored properties. These materials have potential uses in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy.

In conclusion, 3-(2-bromo-5-methoxyphenyl)prop-2-enal (CAS No. 1704190-12-4) is a multifaceted compound with broad utility across pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.